Cas no 1804439-73-3 (4-(Chloromethyl)-6-iodo-3-methyl-2-(trifluoromethoxy)pyridine)

4-(Chloromethyl)-6-iodo-3-methyl-2-(trifluoromethoxy)pyridine is a versatile halogenated pyridine derivative with significant utility in synthetic organic chemistry. Its structure features reactive sites, including a chloromethyl group and an iodine substituent, enabling selective functionalization for complex molecule construction. The trifluoromethoxy group enhances electron-withdrawing properties, making it valuable in the development of pharmaceuticals and agrochemicals. This compound serves as a key intermediate in cross-coupling reactions, nucleophilic substitutions, and other transformations requiring precise regiocontrol. Its stability under various reaction conditions and compatibility with diverse synthetic methodologies make it a practical choice for researchers seeking to introduce trifluoromethoxy and halogenated motifs into target structures.

4-(Chloromethyl)-6-iodo-3-methyl-2-(trifluoromethoxy)pyridine structure

1804439-73-3 structure

Product Name:4-(Chloromethyl)-6-iodo-3-methyl-2-(trifluoromethoxy)pyridine

CAS No:1804439-73-3

MF:C₈H₆ClF₃INO

MW:351.492023944855

CID:4835894

Update Time:2025-05-21

4-(Chloromethyl)-6-iodo-3-methyl-2-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

- 4-(Chloromethyl)-6-iodo-3-methyl-2-(trifluoromethoxy)pyridine
- Inchi： 1S/C8H6ClF3INO/c1-4-5(3-9)2-6(13)14-7(4)15-8(10,11)12/h2H,3H2,1H3
- InChI Key： MQLIYUKSXJKPNC-UHFFFAOYSA-N
- SMILES： IC1=CC(CCl)=C(C)C(=N1)OC(F)(F)F

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 217
XLogP3: 3.8
Topological Polar Surface Area: 22.1

4-(Chloromethyl)-6-iodo-3-methyl-2-(trifluoromethoxy)pyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029091051-1g	4-(Chloromethyl)-6-iodo-3-methyl-2-(trifluoromethoxy)pyridine	1804439-73-3	97%	1g	$1,475.10	2022-04-02

4-(Chloromethyl)-6-iodo-3-methyl-2-(trifluoromethoxy)pyridine Related Literature

1. An amphipathic trans-acting phosphorothioate RNA element delivers an uncharged phosphorodiamidate morpholino sequence in mdx mouse myotubes†

H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
2. An aquatic host–guest complex between a supramolecular G-quadruplex and the anticancer drug doxorubicin†

José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
3. An astrophysically-relevant mechanism for amino acid enantiomer enrichment

Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
4. Acentric and chiral heterometallic inorganic–organic hybrid frameworks mediated by alkali or alkaline earth ions: synthesis and NLO properties

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5. An anti-ultrasonic-stripping effect in confined micro/nanoscale cavities and its applications for efficient multiscale metallic patterning†

Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550

Additional information on 4-(Chloromethyl)-6-iodo-3-methyl-2-(trifluoromethoxy)pyridine

Comprehensive Overview of 4-(Chloromethyl)-6-iodo-3-methyl-2-(trifluoromethoxy)pyridine (CAS No. 1804439-73-3)

The compound 4-(Chloromethyl)-6-iodo-3-methyl-2-(trifluoromethoxy)pyridine (CAS No. 1804439-73-3) is a highly specialized pyridine derivative that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. Its unique structural features, including the presence of chloromethyl, iodo, and trifluoromethoxy functional groups, make it a versatile intermediate for synthesizing complex molecules. Researchers and industry professionals are increasingly exploring its potential applications, particularly in the design of novel bioactive compounds.

One of the key reasons for the growing interest in 4-(Chloromethyl)-6-iodo-3-methyl-2-(trifluoromethoxy)pyridine is its role in the development of next-generation pharmaceuticals. The compound's ability to act as a building block for drug candidates targeting various diseases, such as central nervous system (CNS) disorders and metabolic conditions, has made it a focal point in medicinal chemistry. Recent studies have highlighted its utility in creating selective enzyme inhibitors and receptor modulators, which are critical for advancing precision medicine.

In addition to its pharmaceutical applications, 4-(Chloromethyl)-6-iodo-3-methyl-2-(trifluoromethoxy)pyridine is also being investigated for its potential in agrochemical innovation. The trifluoromethoxy group, in particular, is known for enhancing the bioactivity and stability of pesticides and herbicides. This has led to its incorporation into formulations aimed at improving crop protection and yield, addressing global challenges such as food security and sustainable agriculture.

The synthesis and handling of 4-(Chloromethyl)-6-iodo-3-methyl-2-(trifluoromethoxy)pyridine require specialized knowledge due to its reactive functional groups. Laboratories and manufacturers must adhere to stringent protocols to ensure safety and efficiency. The compound's CAS No. 1804439-73-3 serves as a critical identifier for regulatory compliance and quality control, ensuring traceability across supply chains.

From a commercial perspective, the demand for 4-(Chloromethyl)-6-iodo-3-methyl-2-(trifluoromethoxy)pyridine is expected to rise as its applications expand. Companies specializing in custom synthesis and fine chemicals are actively investing in scalable production methods to meet the needs of research institutions and industrial partners. This aligns with broader trends in the chemical industry, where there is a growing emphasis on green chemistry and sustainable manufacturing practices.

For researchers seeking to explore the properties of 4-(Chloromethyl)-6-iodo-3-methyl-2-(trifluoromethoxy)pyridine, it is essential to consult reliable sources and databases. The compound's spectral data, solubility, and reactivity profiles are well-documented, facilitating its use in diverse experimental setups. Additionally, collaborations between academia and industry are driving innovation, with many projects focusing on optimizing its synthesis and applications.

In conclusion, 4-(Chloromethyl)-6-iodo-3-methyl-2-(trifluoromethoxy)pyridine (CAS No. 1804439-73-3) represents a valuable tool in modern chemistry. Its multifaceted applications in pharmaceuticals, agrochemicals, and material science underscore its importance in addressing some of the most pressing challenges in science and technology. As research progresses, this compound is likely to play an even more prominent role in shaping the future of these industries.